Cas no 189215-61-0 (5-Isoxazolepropanoicacid, a-amino-, (aS)-)

5-Isoxazolepropanoicacid, a-amino-, (aS)- structure
189215-61-0 structure
Product Name:5-Isoxazolepropanoicacid, a-amino-, (aS)-
CAS No:189215-61-0
MF:C6H8N2O3
MW:156.139321327209
CID:115571
PubChem ID:10849622
Update Time:2025-04-18

5-Isoxazolepropanoicacid, a-amino-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolepropanoicacid, a-amino-, (aS)-
    • 5-Isoxazolepropanoicacid,α-amino-,(S)-(9CI)
    • 5-Isoxazolepropanoicacid,alpha-amino-,(S)-(9CI)
    • 189215-61-0
    • (S)-2-amino-3-(isoxazol-5-yl)propanoic acid
    • Inchi: 1S/C6H8N2O3/c7-5(6(9)10)3-4-1-2-8-11-4/h1-2,5H,3,7H2,(H,9,10)/t5-/m0/s1
    • InChI Key: YZRGWMSKFDDWIE-YFKPBYRVSA-N
    • SMILES: O1C(=CC=N1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 156.05300
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • PSA: 89.35000
  • LogP: 0.32930

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